Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C5H5N3O4S B8786559 3-Nitropyridine-2-sulfonamide

3-Nitropyridine-2-sulfonamide

Cat. No. B8786559
M. Wt: 203.18 g/mol
InChI Key: RUOYEBVLSDUGBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08101800B2

Procedure details

3-Nitro-pyridine-2-sulfonic acid amide (3 g, 14.77 mmol) and iron powder (5 g, <10 micron) were suspended in ethanol (100 mL). Saturated aqueous ammonium chloride solution (60 mL) was added and the mixture stirred at 105° C. for 1.5 h. Upon cooling to 25° C., ethyl acetate (200 mL) was added and the mixture was shaken vigorously. The entire mixture was filtered through a plug of Celite. The resulting filtrate was diluted with ethyl acetate (100 mL) and the layers were separated. The aqueous layer was back-extracted with ethyl acetate (3×200 mL). The organic layers were combined, dried over magnesium sulfate, filtered and concentrated in vacuo to dryness. The resulting solid was triturated with a 3:1 mixture of hexanes and ethyl acetate (˜10 mL). The solid was collected by vacuum filtration and dried in vacuo for 16 h to afford the desired product, 3-amino-pyridine-2-sulfonic acid amide (1.95 g, 11.27 mmol, 76%), as an off-white powder. 1H NMR (400 MHz, DMSO-d6) δ: 5.98 (2H, bs), 7.19-7.21 (1H, m), 7.32 (2H, bs), 7.79-7.80 (1H, m), 7.90-7.91 (1H, m).
Name
3-Nitro-pyridine-2-sulfonic acid amide
Quantity
3 g
Type
reactant
Reaction Step One
Name
ammonium chloride
Quantity
60 mL
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
200 mL
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
iron
Quantity
5 g
Type
catalyst
Reaction Step Five
Name
3-amino-pyridine-2-sulfonic acid amide
Yield
76%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[C:5]([S:10]([NH2:13])(=[O:12])=[O:11])=[N:6][CH:7]=[CH:8][CH:9]=1)([O-])=O.[Cl-].[NH4+].C(OCC)(=O)C>C(O)C.[Fe]>[NH2:1][C:4]1[C:5]([S:10]([NH2:13])(=[O:12])=[O:11])=[N:6][CH:7]=[CH:8][CH:9]=1 |f:1.2|

Inputs

Step One
Name
3-Nitro-pyridine-2-sulfonic acid amide
Quantity
3 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C(=NC=CC1)S(=O)(=O)N
Step Two
Name
ammonium chloride
Quantity
60 mL
Type
reactant
Smiles
[Cl-].[NH4+]
Step Three
Name
ethyl acetate
Quantity
200 mL
Type
reactant
Smiles
C(C)(=O)OCC
Step Four
Name
ethanol
Quantity
100 mL
Type
solvent
Smiles
C(C)O
Step Five
Name
iron
Quantity
5 g
Type
catalyst
Smiles
[Fe]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
105 °C
Stirring
Type
CUSTOM
Details
the mixture stirred at 105° C. for 1.5 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Upon cooling to 25° C.
STIRRING
Type
STIRRING
Details
the mixture was shaken vigorously
FILTRATION
Type
FILTRATION
Details
The entire mixture was filtered through a plug of Celite
ADDITION
Type
ADDITION
Details
The resulting filtrate was diluted with ethyl acetate (100 mL)
CUSTOM
Type
CUSTOM
Details
the layers were separated
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was back-extracted with ethyl acetate (3×200 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo to dryness
CUSTOM
Type
CUSTOM
Details
The resulting solid was triturated with a 3:1 mixture of hexanes and ethyl acetate (˜10 mL)
FILTRATION
Type
FILTRATION
Details
The solid was collected by vacuum filtration
CUSTOM
Type
CUSTOM
Details
dried in vacuo for 16 h
Duration
16 h

Outcomes

Product
Details
Reaction Time
 1.5 h
Name
3-amino-pyridine-2-sulfonic acid amide
Type
product
Smiles
NC=1C(=NC=CC1)S(=O)(=O)N
Measurements
Type Value Analysis
AMOUNT: AMOUNT 11.27 mmol
AMOUNT: MASS 1.95 g
YIELD: PERCENTYIELD 76%
YIELD: CALCULATEDPERCENTYIELD 76.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.